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Compound of Interest

Compound Name: 2-Bromo-4-methylthiophene

Cat. No.: B1283163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4-methylthiophene, a

versatile heterocyclic building block crucial in organic synthesis. It details its chemical and

physical properties, experimental protocols for its synthesis and key reactions, and its

significant applications in medicinal chemistry and materials science.

Core Properties and Safety Data
2-Bromo-4-methylthiophene is a halogenated thiophene derivative recognized for its utility as

an intermediate in the synthesis of complex organic molecules.[1] Its unique structure, featuring

a reactive bromine atom at the 2-position and a methyl group at the 4-position of the thiophene

ring, makes it a valuable precursor in various chemical transformations.

Physicochemical Data
The key physical and chemical properties of 2-Bromo-4-methylthiophene are summarized in

the table below, based on data from various chemical suppliers and databases.
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Property Value Reference(s)

CAS Number 53119-60-1 [1][2]

Molecular Formula C₅H₅BrS [1][2]

Molecular Weight 177.06 g/mol [1][2]

Appearance
Colorless to light yellow/orange

clear liquid
[1]

Purity ≥ 95% [1]

Boiling Point 62 °C at 10 mmHg [1]

Density ~1.55 g/mL [1]

Refractive Index (n20D) ~1.57 [1]

IUPAC Name 2-bromo-4-methylthiophene [2]

SMILES CC1=CSC(=C1)Br [2]

Safety and Handling
2-Bromo-4-methylthiophene is classified as harmful if swallowed (Acute Toxicity 4, Oral) and

is an irritant.[2] Appropriate personal protective equipment (PPE), including gloves, eye

protection, and a lab coat, should be worn when handling this compound.

Storage Conditions: Store in a cool, dark place (2-8°C) under an inert atmosphere to prevent

degradation.[1]

Synthesis and Reactivity
The primary route for synthesizing 2-Bromo-4-methylthiophene is through the regioselective

bromination of 3-methylthiophene. This is typically achieved via a lithiation reaction followed by

quenching with a bromine source.

Experimental Protocol: Synthesis of 2-Bromo-4-
methylthiophene
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The following protocol is adapted from a patented method for the synthesis of 2-bromo-4-

alkylthiophenes.

Reaction Scheme:

Reactants

Process Product

3-Methylthiophene

1. Lithiation in THF
 at -78 °Cn-Butyllithium (n-BuLi)

Bromine (Br2)

2. Quenching with Br2
 at -78 °C 3. Work-up 2-Bromo-4-methylthiophene

Click to download full resolution via product page

Synthesis of 2-Bromo-4-methylthiophene.

Materials:

3-Methylthiophene

n-Butyllithium (n-BuLi) in hexanes (2.5 M)

Bromine (Br₂)

Anhydrous Tetrahydrofuran (THF)

Aqueous solution of sodium thiosulfate

Argon or Nitrogen gas

Procedure:
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In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), dissolve

3-methylthiophene in anhydrous THF.

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add n-butyllithium (1.1 equivalents) dropwise to the stirred solution over 1.5 hours,

maintaining the temperature at -78 °C.

Stir the resulting mixture at -78 °C for an additional hour to ensure complete lithiation.

In a separate flask, prepare a solution of bromine (1.1 equivalents) in anhydrous THF.

Slowly add the bromine solution to the lithiated thiophene mixture at -78 °C over

approximately 15 minutes.

Stir the reaction mixture for an additional 20 minutes at -78 °C.

Quench the reaction by adding a few drops of an aqueous sodium thiosulfate solution.

Allow the mixture to warm to room temperature.

Perform a standard aqueous work-up, extracting the product with an organic solvent (e.g.,

diethyl ether or ethyl acetate).

Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

The crude product can be purified by distillation or column chromatography to yield 2-
Bromo-4-methylthiophene.

Spectroscopic Data (Predicted)
While specific, publicly archived spectra for 2-Bromo-4-methylthiophene are not readily

available, the expected NMR and mass spectrometry data can be predicted based on its

structure and data from similar compounds.
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Data Type Predicted Values

¹H NMR

The spectrum is expected to show a singlet for

the methyl protons (CH₃) around 2.2 ppm. Two

singlets or doublets for the aromatic protons on

the thiophene ring are expected between 6.8

and 7.2 ppm.

¹³C NMR

The spectrum will likely show five distinct

signals: one for the methyl carbon (around 15-

20 ppm), and four for the thiophene ring

carbons, with the carbon attached to the

bromine atom appearing at a lower field.

Mass Spec

The mass spectrum will show a molecular ion

peak (M+) at m/z ≈ 176 and an M+2 peak at m/z

≈ 178 of similar intensity, which is characteristic

of a compound containing one bromine atom.

Applications in Organic Synthesis
2-Bromo-4-methylthiophene is a key building block for the synthesis of more complex

molecules, primarily through palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Cross-Coupling Reactions
This compound is an excellent substrate for Suzuki-Miyaura coupling, which forms a new

carbon-carbon bond between the thiophene ring and an aryl or vinyl group.

General Experimental Protocol (Adapted for 2-Bromo-4-methylthiophene):

To a dry Schlenk flask, add 2-Bromo-4-methylthiophene (1.0 equivalent), the desired

arylboronic acid (1.2 equivalents), a base such as potassium carbonate (2.0 equivalents),

and a palladium catalyst like Pd(dppf)Cl₂ (3 mol%).

Seal the flask, and evacuate and backfill with an inert gas (e.g., argon) three times.

Add a degassed solvent system, typically a mixture of 1,4-dioxane and water (4:1 ratio).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1283163?utm_src=pdf-body
https://www.benchchem.com/product/b1283163?utm_src=pdf-body
https://www.benchchem.com/product/b1283163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat the reaction mixture to 80-120 °C with vigorous stirring.

Monitor the reaction progress using TLC or GC-MS.

Upon completion, cool the mixture, dilute with an organic solvent, and wash with water and

brine.

Dry the organic layer, concentrate, and purify the product by column chromatography.

Reactants

Process Product

2-Bromo-4-methylthiophene

Suzuki-Miyaura
Coupling

Arylboronic Acid

Palladium Catalyst

Base

2-Aryl-4-methylthiophene

Click to download full resolution via product page

Suzuki-Miyaura coupling workflow.

Stille Cross-Coupling Reactions
Similarly, 2-Bromo-4-methylthiophene can be used in Stille coupling reactions with

organostannane reagents.

General Experimental Protocol (Adapted for 2-Bromo-4-methylthiophene):
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In a dry Schlenk flask, combine 2-Bromo-4-methylthiophene (1.0 equivalent) and a

palladium catalyst such as Pd(PPh₃)₄ (3 mol%).

Evacuate and backfill the flask with an inert gas.

Add an anhydrous, degassed solvent like toluene, followed by the organostannane reagent

(e.g., tributyl(phenyl)stannane, 1.1 equivalents).

Heat the mixture with vigorous stirring, typically to 110 °C, for 12-24 hours.

Monitor the reaction by TLC or LC-MS.

After completion, cool the mixture and perform a work-up, which may include washing with

an aqueous potassium fluoride solution to remove tin byproducts.

Purify the crude product via column chromatography.

Applications in Drug Discovery and Materials
Science
The thiophene scaffold is a privileged structure in medicinal chemistry, and 2-Bromo-4-
methylthiophene serves as a valuable starting material for the synthesis of bioactive

compounds.

Synthesis of GPR35 Agonists
Derivatives of bromothiophene are used in the synthesis of agonists for the G Protein-Coupled

Receptor 35 (GPR35), a target for inflammatory and metabolic diseases. For instance, related

thieno[3,2-b]thiophene-2-carboxylic acid derivatives have been identified as potent GPR35

agonists. The synthesis of such molecules often involves the functionalization of a

bromothiophene core.
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2-Bromo-4-methylthiophene

Cross-Coupling
(e.g., Suzuki, Stille)

Functionalized Thiophene
Intermediate

Further Synthetic
Modifications

Bioactive Molecule
(e.g., GPR35 Agonist)

Click to download full resolution via product page

Drug discovery workflow example.

Organic Electronics
In materials science, 2-Bromo-4-methylthiophene is used in the synthesis of conductive

polymers. The thiophene unit is a common component of organic electronic materials due to its

electron-rich nature. Polymerization reactions, often involving cross-coupling techniques, can

be used to create polythiophenes with tailored electronic properties for applications in organic

field-effect transistors (OFETs) and organic photovoltaics (OPVs).

Conclusion
2-Bromo-4-methylthiophene (CAS: 53119-60-1) is a highly valuable and versatile chemical

intermediate. Its utility in regioselective synthesis and as a substrate in a variety of powerful

cross-coupling reactions makes it an essential tool for chemists in academia and industry. The

applications of this compound in the development of novel pharmaceuticals and advanced
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materials underscore its importance in contemporary chemical research. This guide provides a

foundational understanding and practical protocols to facilitate its effective use in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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